89-74-7

2',4'-Dimethylacetophenone

In Stock

• CAS RN:
• 89-74-7

• Formula:
• C10H12O

• InChI:
• InChI=1S/C10H12O/c1-7-4-5-10(9(3)11)8(2)6-7/h4-6H,1-3H3

• InChIKey:
• HSDSKVWQTONQBJ-UHFFFAOYSA-N

• 2', 4'-Dimethylacetophenone, also known as (2, 4-dimethylphenyl)ethanone or 4-acetyl-m-xylene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2', 4'-Dimethylacetophenone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2', 4'-dimethylacetophenone is primarily located in the cytoplasm. 2', 4'-Dimethylacetophenone is a sweet, floral, and mimosa tasting compound that can be found in tea. This makes 2', 4'-dimethylacetophenone a potential biomarker for the consumption of this food product.

1,3-Diphenylpropylamine

In Stock

• CAS RN:
• 5689-74-7

• Formula:
• C15H17N

• InChI:
• InChI=1S/C15H17N/c16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10,15H,11-12,16H2

• InChIKey:
• ABMVTYGGTMHHTN-UHFFFAOYSA-N

• 1,3-Diphenylpropylamine is a useful research compound. Its molecular formula is C15H17N and its molecular weight is 211.3 g/mol. The purity is usually 95%.

Ecdysterone

In Stock

• CAS RN:
• 5289-74-7

• Formula:
• C27H44O7

• InChI:
• InChI=1S/C27H44O7/c1-23(2,32)9-8-22(31)26(5,33)21-7-11-27(34)16-12-18(28)17-13-19(29)20(30)14-24(17,3)15(16)6-10-25(21,27)4/h12,15,17,19-22,29-34H,6-11,13-14H2,1-5H3/t15-,17-,19+,20-,21-,22+,24+,25+,26+,27+/m0/s1

• InChIKey:
• NKDFYOWSKOHCCO-YPVLXUMRSA-N

• Steroid invertebrate hormone. Regulates molting, metamorphosis and reproduction in arthropods. Neuroprotective against oxidative stress in mammals. Inhibits NF-κB activation and iNOS expression. Antioxidant and apoptotic agent.
  20-hydroxy Ecdysone is an ecdysteroid hormone produced in arthropod species that induces developmental changes associated with ecdysis and the completion of metamorphosis. It is also produced in plants as a defensive strategy to disrupt the development of insect pests. In target tissues, 20-hydroxy ecdysone binds to the nuclear hormone receptor, ecdysone receptor, initiating a signaling cascade that results in cell cycle arrest. Ecdysteroids such as this compound have been employed as tools in inducible gene regulation systems controlled by reporter cells transfected with the ecdysone receptor.
  20-Hydroxy ecdysone analytical standard provided wi...

4-Chloro-4'-methylbenzhydrol

In Stock

• CAS RN:
• 13389-74-7

• Formula:
• C14H13ClO

• InChI:
• InChI=1S/C14H13ClO/c1-10-2-4-11(5-3-10)14(16)12-6-8-13(15)9-7-12/h2-9,14,16H,1H3

• InChIKey:
• CYLLIAPEJJBIRK-UHFFFAOYSA-N

• 4-Chloro-4'-methylbenzhydrol is a useful research compound. Its molecular formula is C14H13ClO and its molecular weight is 232.71. The purity is usually 95%.

Iodoethane-13C2

In Stock

• CAS RN:
• 34189-74-7

• Formula:
• C2H5I

• InChI:
• InChI=1S/C2H5I/c1-2-3/h2H2,1H3/i1+1,2+1

• InChIKey:
• HVTICUPFWKNHNG-ZDOIIHCHSA-N

• Iodoethane-13C2 is a useful research compound. Its molecular formula is C2H5I and its molecular weight is 157.951 g/mol. The purity is usually 95%.

5-Hydroxy-2-nitrobenzonitrile

In Stock

• CAS RN:
• 13589-74-7

• Formula:
• C7H4N2O3

• InChI:
• InChI=1S/C7H4N2O3/c8-4-5-3-6(10)1-2-7(5)9(11)12/h1-3,10H

• InChIKey:
• IVDZYHBBWXCWGN-UHFFFAOYSA-N

• 5-Hydroxy-2-nitrobenzonitrile is a useful research compound. Its molecular formula is C7H4N2O3 and its molecular weight is 164.12 g/mol. The purity is usually 95%.

2-Amino-5,6-dihydroxytetralin

Usually In Stock

• CAS RN:
• 21489-74-7

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c11-7-2-3-8-6(5-7)1-4-9(12)10(8)13/h1,4,7,12-13H,2-3,5,11H2

• InChIKey:
• FSMRTTIHBZCVJG-UHFFFAOYSA-N

• 2-Amino-5,6-dihydroxytetralin, also known as 2-Amino-5,6-dihydroxytetralin, is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.

Cyclopentanone, 2-heptylidene-

Usually In Stock

• CAS RN:
• 39189-74-7

• Formula:
• C₁₂H₂₀O

• InChI:
• InChI=1S/C12H20O/c1-2-3-4-5-6-8-11-9-7-10-12(11)13/h8H,2-7,9-10H2,1H3

• InChIKey:
• PBNMXJOZTAVFCR-UHFFFAOYSA-N

• Cyclopentanone, 2-heptylidene-, also known as Cyclopentanone, 2-heptylidene-, is a useful research compound. Its molecular formula is C₁₂H₂₀O and its molecular weight is 180.29 g/mol. The purity is usually 95%.

N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330189-74-7

• Formula:
• C22H15F3N2OS

• InChI:
• InChI=1S/C22H15F3N2OS/c1-13-5-10-18-19(11-13)29-21(27-18)14-6-8-17(9-7-14)26-20(28)15-3-2-4-16(12-15)22(23,24)25/h2-12H,1H3,(H,26,28)

• InChIKey:
• IRYPMHOSYNDYQL-UHFFFAOYSA-N

• N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C22H15F3N2OS and its molecular weight is 412.43. The purity is usually 95%.

3',4'-Difluoro-2,2-dimethylpropiophenone

In Stock

• CAS RN:
• 898789-74-7

• Formula:
• C11H12F2O

• InChI:
• InChI=1S/C11H12F2O/c1-11(2,3)10(14)7-4-5-8(12)9(13)6-7/h4-6H,1-3H3

• InChIKey:
• FSFGPGJGIXVYOL-UHFFFAOYSA-N

• 3',4'-Difluoro-2,2-dimethylpropiophenone is a useful research compound. Its molecular formula is C11H12F2O and its molecular weight is 198.21 g/mol. The purity is usually 95%.

N,N-Diethyl-4-{[(2-methylpropyl)amino]methyl}aniline

In Stock

• CAS RN:
• 893589-74-7

• Formula:
• C15H26N2

• InChI:
• InChI=1S/C15H26N2/c1-5-17(6-2)15-9-7-14(8-10-15)12-16-11-13(3)4/h7-10,13,16H,5-6,11-12H2,1-4H3

• InChIKey:
• MMKHYXCSEPBBEC-UHFFFAOYSA-N

• N,N-Diethyl-4-{[(2-methylpropyl)amino]methyl}aniline is a useful research compound. Its molecular formula is C15H26N2 and its molecular weight is 234.38 g/mol. The purity is usually 95%.

[1-(2-hydroxyethyl)-2-imino-10-methyl-5-oxo(1,6-dihydropyridino[2,3-d]pyridino [1,2-a]pyrimidin-3-yl)]-N-benzylcarboxamide

In Stock

• CAS RN:
• 636989-74-7

• Formula:
• C22H21N5O3

• InChI:
• InChI=1S/C22H21N5O3/c1-14-6-5-9-27-19(14)25-20-17(22(27)30)12-16(18(23)26(20)10-11-28)21(29)24-13-15-7-3-2-4-8-15/h2-9,12,23,28H,10-11,13H2,1H3,(H,24,29)

• InChIKey:
• MKAOGDXUNLLPCZ-UHFFFAOYSA-N

• [1-(2-hydroxyethyl)-2-imino-10-methyl-5-oxo(1,6-dihydropyridino[2,3-d]pyridino [1,2-a]pyrimidin-3-yl)]-N-benzylcarboxamide is a useful research compound. Its molecular formula is C22H21N5O3 and its molecular weight is 403.442. The purity is usually 95%.

7-Chloro-5-(4-(4-methoxyphenyl)piperazin-1-yl)-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazoline

In Stock

• CAS RN:
• 893789-74-7

• Formula:
• C27H22ClF3N6O

• InChI:
• InChI=1S/C27H22ClF3N6O/c1-38-21-8-6-20(7-9-21)35-11-13-36(14-12-35)25-22-16-19(28)5-10-23(22)37-26(32-25)24(33-34-37)17-3-2-4-18(15-17)27(29,30)31/h2-10,15-16H,11-14H2,1H3

• InChIKey:
• MGIZIOMVYSFQEE-UHFFFAOYSA-N

• 7-Chloro-5-(4-(4-methoxyphenyl)piperazin-1-yl)-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazoline is a useful research compound. Its molecular formula is C27H22ClF3N6O and its molecular weight is 538.96. The purity is usually 95%.

(2,4-dimethoxyphenyl)(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone

In Stock

• CAS RN:
• 932989-74-7

• Formula:
• C23H22FN7O3

• InChI:
• InChI=1S/C23H22FN7O3/c1-33-17-7-8-18(19(13-17)34-2)23(32)30-11-9-29(10-12-30)21-20-22(26-14-25-21)31(28-27-20)16-5-3-15(24)4-6-16/h3-8,13-14H,9-12H2,1-2H3

• InChIKey:
• RVVPZGFWVLISOM-UHFFFAOYSA-N

• (2,4-dimethoxyphenyl)(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C23H22FN7O3 and its molecular weight is 463.5 g/mol. The purity is usually 95%.

BOC-D-Phenylglycinol

In Stock

• CAS RN:
• 102089-74-7

• Formula:
• C13H19NO3

• InChI:
• InChI=1S/C13H19NO3/c1-13(2,3)17-12(16)14-11(9-15)10-7-5-4-6-8-10/h4-8,11,15H,9H2,1-3H3,(H,14,16)/t11-/m0/s1

• InChIKey:
• IBDIOGYTZBKRGI-NSHDSACASA-N

• BOC-D-Phenylglycinol, also known as BOC-D-Phenylglycinol, is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.

Elenoside

• CAS RN:
• 131189-74-7

• Formula:
• C25H22O11

• InChI:
• InChI=1S/C25H22O11/c26-7-17-20(28)21(29)22(30)25(35-17)36-23-14(27)3-1-10-5-12-13(8-32-24(12)31)18(19(10)23)11-2-4-15-16(6-11)34-9-33-15/h1-6,17,20-22,25-30H,7-9H2/t17-,20-,21+,22-,25+/m1/s1

• InChIKey:
• TXLXNBLWYBIYQL-FHBCLOHASA-N

• Elenoside is a natural product found in Justicia hyssopifolia with data available.

1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-(2-methoxybenzyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014089-74-7

• Formula:
• C26H23F2N3O3

• InChI:
• InChI=1S/C26H23F2N3O3/c1-33-24-11-3-2-8-20(24)14-29-25(32)23-16-31(15-18-6-4-9-21(27)12-18)30-26(23)34-17-19-7-5-10-22(28)13-19/h2-13,16H,14-15,17H2,1H3,(H,29,32)

• InChIKey:
• JUZNCDVSXJUNMG-UHFFFAOYSA-N

• 1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-(2-methoxybenzyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C26H23F2N3O3 and its molecular weight is 463.485. The purity is usually 95%.

1-[1-(Benzenesulfonyl)piperidine-3-carbonyl]-4-(prop-2-yn-1-yl)-1,4-diazepane

Usually In Stock

• CAS RN:
• 2094389-74-7

• Formula:
• C20H27N3O3S

• InChI:
• InChI=1S/C20H27N3O3S/c1-2-11-21-12-7-13-22(16-15-21)20(24)18-8-6-14-23(17-18)27(25,26)19-9-4-3-5-10-19/h1,3-5,9-10,18H,6-8,11-17H2

• InChIKey:
• XWQPKKZQDLLIRV-UHFFFAOYSA-N

• 1-[1-(Benzenesulfonyl)piperidine-3-carbonyl]-4-(prop-2-yn-1-yl)-1,4-diazepane is a useful research compound. Its molecular formula is C20H27N3O3S and its molecular weight is 389.51. The purity is usually 95%.

6,8-Difluorospiro[2,3-dihydronaphthalene-4,1'-cyclopropane]-1-one

In Stock

• CAS RN:
• 2167089-74-7

• Formula:
• C12H10F2O

• InChI:
• InChI=1S/C12H10F2O/c13-7-5-8-11(9(14)6-7)10(15)1-2-12(8)3-4-12/h5-6H,1-4H2

• InChIKey:
• MLRCHXIKQFBWFY-UHFFFAOYSA-N

• 6,8-Difluorospiro[2,3-dihydronaphthalene-4,1'-cyclopropane]-1-one is a useful research compound. Its molecular formula is C12H10F2O and its molecular weight is 208.208. The purity is usually 95%.

4-Methanesulfonylcyclohexan-1-amine hydrochloride

In Stock

• CAS RN:
• 2230789-74-7

• Formula:
• C7H16ClNO2S

• InChI:
• InChI=1S/C7H15NO2S.ClH/c1-11(9,10)7-4-2-6(8)3-5-7;/h6-7H,2-5,8H2,1H3;1H

• InChIKey:
• CSDXUDSCLMLHHR-UKMDXRBESA-N

• 4-Methanesulfonylcyclohexan-1-amine hydrochloride is a useful research compound. Its molecular formula is C7H16ClNO2S and its molecular weight is 213.72. The purity is usually 95%.

tert-Butyl (2-hydroxy-1-phenylethyl)carbamate

• CAS RN:
• 102089-74-7; 117049-14-6; 67341-01-9

• Formula:
• C13H19NO3

• InChI:
• InChI=1S/C13H19NO3/c1-13(2,3)17-12(16)14-11(9-15)10-7-5-4-6-8-10/h4-8,11,15H,9H2,1-3H3,(H,14,16)

• InChIKey:
• IBDIOGYTZBKRGI-UHFFFAOYSA-N

• Tert-Butyl (2-hydroxy-1-phenylethyl)carbamate is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.299. The purity is usually 95%.